Cas no 892758-44-0 (1-butyl-3-(3-chlorobenzenesulfonyl)-6-fluoro-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one)

• Product Name: 1-butyl-3-(3-chlorobenzenesulfonyl)-6-fluoro-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one
• CAS No: 892758-44-0
• MF: C₂₄H₂₆ClFN₂O₃S
• MW: 476.991247653961
• CID: 5422439
• Update Time: 2025-10-24

1-butyl-3-(3-chlorobenzenesulfonyl)-6-fluoro-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-butyl-3-(3-chlorophenyl)sulfonyl-6-fluoro-7-piperidin-1-ylquinolin-4-one
• 4(1H)-Quinolinone, 1-butyl-3-[(3-chlorophenyl)sulfonyl]-6-fluoro-7-(1-piperidinyl)-
• 1-butyl-3-(3-chlorobenzenesulfonyl)-6-fluoro-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one

• Inchi： 1S/C24H26ClFN2O3S/c1-2-3-10-28-16-23(32(30,31)18-9-7-8-17(25)13-18)24(29)19-14-20(26)22(15-21(19)28)27-11-5-4-6-12-27/h7-9,13-16H,2-6,10-12H2,1H3
• InChI Key： AHBOROPELBHQLE-UHFFFAOYSA-N
• SMILES： N1(CCCC)C2=C(C=C(F)C(N3CCCCC3)=C2)C(=O)C(S(C2=CC=CC(Cl)=C2)(=O)=O)=C1

Additional information on 1-butyl-3-(3-chlorobenzenesulfonyl)-6-fluoro-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one

1-butyl-3-(3-chlorobenzenesulfonyl)-6-fluoro-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one (CAS No. 892758-44-0)

The compound1-butyl-3-(3-chlorobenzenesulfonyl)-6-fluoro-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one, with the CAS registry number892758-44-0, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a quinolinone core, a butyl group, a sulfonyl group attached to a chlorobenzene ring, and a piperidine moiety. The presence of these functional groups endows the molecule with unique chemical and biological properties.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, coupling reactions, and cyclizations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in constructing the sulfonylbenzene moiety. Additionally, the incorporation of the piperidine ring has been optimized through iterative approaches to enhance both yield and purity.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The quinolinone core is known to exhibit significant biological activity, particularly in modulating protein kinases and other enzymes. The substituents on the molecule—such as the butyl group and the chlorobenzenesulfonyl group—play critical roles in modulating pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain oncogenic kinases, making it a promising candidate for anti-cancer drug development.

In addition to its biological applications, this compound has also been explored for its potential in materials science. The rigid quinolinone framework and the electron-withdrawing sulfonyl group contribute to its stability under various environmental conditions. Researchers have investigated its use as a precursor for advanced materials such as organic semiconductors and high-performance polymers. Preliminary results indicate that derivatives of this compound could exhibit desirable electronic properties for applications in optoelectronics.

The structural complexity of1-butyl-3-(3-chlorobenzenesulfonyl)-6-fluoro-7-(piperidin-1-yl)-1,4-dihydroquinolin-4-one presents both challenges and opportunities for further research. Ongoing studies are focused on understanding the stereochemical implications of the molecule's configuration and how it influences its bioactivity. Moreover, efforts are being made to explore its interactions with cellular targets at a molecular level using advanced computational modeling techniques.

In conclusion,CAS No. 892758-44-0 represents a cutting-edge molecule with multifaceted applications across diverse scientific domains. Its intricate structure and functional groups make it an invaluable tool for advancing both medicinal chemistry and materials science. As research continues to unravel its full potential, this compound is poised to make significant contributions to the development of novel therapeutic agents and advanced materials.